![molecular formula C19H25N3O4S B2394672 methyl 1-(2,5-dimethylbenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate CAS No. 1251697-61-6](/img/structure/B2394672.png)
methyl 1-(2,5-dimethylbenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate
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Description
Methyl 1-(2,5-dimethylbenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C19H25N3O4S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications
- The compound has demonstrated anti-inflammatory effects in preclinical studies. Researchers have investigated its potential as a novel anti-inflammatory agent, particularly in conditions like arthritis, asthma, and inflammatory bowel diseases. Mechanistic studies explore its impact on cytokine regulation, NF-κB signaling, and immune cell modulation .
- Early research suggests that this compound exhibits cytotoxicity against certain cancer cell lines. Investigations focus on its role in inhibiting tumor growth, inducing apoptosis, and disrupting cancer cell metabolism. Further studies are needed to understand its precise mechanisms and potential clinical applications .
- Some studies indicate that the compound may protect neurons from oxidative stress and neurodegenerative processes. Researchers explore its potential in conditions like Alzheimer’s disease, Parkinson’s disease, and ischemic stroke. Neuropharmacological investigations aim to unravel its impact on neurotransmitter systems and neuronal survival pathways .
- The compound’s vasodilatory properties have piqued interest in cardiovascular research. Investigations focus on its effects on blood pressure regulation, endothelial function, and vascular smooth muscle cells. Potential applications include hypertension management and prevention of cardiovascular complications .
- In vitro studies suggest that the compound exhibits antimicrobial effects against bacteria, fungi, and parasites. Researchers explore its potential as a novel antimicrobial agent, especially in drug-resistant strains. Investigations delve into its mode of action and safety profile .
- Given its structural features, the compound may influence metabolic pathways. Researchers investigate its effects on glucose homeostasis, insulin sensitivity, and lipid metabolism. Potential applications include managing metabolic syndrome and type 2 diabetes. Animal models and cell-based assays provide insights into its therapeutic potential .
Anti-Inflammatory Activity
Anticancer Properties
Neuroprotective Effects
Cardiovascular Applications
Antimicrobial Activity
Metabolic Syndrome and Diabetes Research
properties
IUPAC Name |
methyl 1-[(2,5-dimethylphenyl)methyl]-3-piperidin-1-ylsulfonylpyrazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3O4S/c1-14-7-8-15(2)16(11-14)12-21-13-17(19(23)26-3)18(20-21)27(24,25)22-9-5-4-6-10-22/h7-8,11,13H,4-6,9-10,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJFVESGVYLFIAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C=C(C(=N2)S(=O)(=O)N3CCCCC3)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 1-(2,5-dimethylbenzyl)-3-(piperidin-1-ylsulfonyl)-1H-pyrazole-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.